3alpha,20alpha,21-Trihydroxy-5beta-pregnane-11-one
Catalog No.
S577152
CAS No.
M.F
C21H34O4
M. Wt
350.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3alpha,20alpha,21-Trihydroxy-5beta-pregnane-11-one
IUPAC Name
(3R)-17-(1,2-dihydroxyethyl)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one
Molecular Formula
C21H34O4
Molecular Weight
350.5 g/mol
InChI
InChI=1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-16,18-19,22-23,25H,3-11H2,1-2H3/t12?,13-,14?,15?,16?,18?,19?,20?,21?/m1/s1
InChI Key
NGYONPIMXAHRCT-GSAWHMRWSA-N
SMILES
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C)O
Canonical SMILES
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C)O
Isomeric SMILES
CC12CC[C@H](CC1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C)O
Description
3alpha,20alpha,21-Trihydroxy-5beta-pregnane-11-one is a 21-hydroxy steroid.
XLogP3
2.5
Wikipedia
3alpha,20alpha,21-Trihydroxy-5beta-pregnane-11-one
Dates
Modify: 2024-01-05
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